Cas no 87980-68-5 (Ingenol-5,20-acetonide-3-O-angelate)

• Product Name: Ingenol-5,20-acetonide-3-O-angelate
• CAS No: 87980-68-5
• MF: C₂₈H₃₈O₆
• MW: 470.597729206085
• CID: 858110
• Update Time: 2025-07-22

Ingenol-5,20-acetonide-3-O-angelate Chemical and Physical Properties

Names and Identifiers

• Ingenol-5,20-acetonide-3-O-angelate
• Ingenol 3-angelate 5,20-acetonide
• Ingenol 5,20-Acetonide-3-O-angelate
• Ingenol 5,20-acetonide 3-angelate
• [(1S,6S,13S)-5-Hydroxy-3,8,8,15,15,18-hexamethyl-19-oxo-7,9-dioxapentacyclo[11.5.1.01,5.06,11.014,16
• [(1S,4S,6R,13S,14R,16R,18R)-5-hydroxy-3,8,8,15,15,18-hexamethyl-19-oxo-7,9-dioxapentacyclo[11.5.1.01
• 7H-6,9a-Methano-4H-cyclopenta[9,10]cyclopropa[5,6]cyclodeca[1,2-d]-1,3-dioxin, 2-butenoic acid deriv. (ZCI)

• Inchi： 1S/C28H38O6/c1-9-14(2)24(30)33-22-15(3)12-27-16(4)10-19-20(25(19,5)6)18(21(27)29)11-17-13-32-26(7,8)34-23(17)28(22,27)31/h9,11-12,16,18-20,22-23,31H,10,13H2,1-8H3/b14-9-/t16-,18+,19-,20+,22+,23-,27+,28-/m1/s1
• InChI Key： STFFIQHUWFISBB-YCAZZORDSA-N
• SMILES： O[C@@]12[C@@H](OC(=O)/C(/C)=C\C)C(C)=C[C@]31[C@H](C)C[C@H]1C([C@H]1[C@H](C=C1COC(C)(C)O[C@H]12)C3=O)(C)C

Computed Properties

• Exact Mass: 470.26700
• Monoisotopic Mass: 470.26683893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 470.6
• XLogP3: 3
• Topological Polar Surface Area: 82.1

Experimental Properties

• Color/Form: Powder
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.026 g/l) (25 º C),
• PSA: 82.06000
• LogP: 4.13060

Ingenol-5,20-acetonide-3-O-angelate Security Information

• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Diterpenoids

Additional information on Ingenol-5,20-acetonide-3-O-angelate

Recent Advances in the Study of Ingenol-5,20-acetonide-3-O-angelate (CAS: 87980-68-5) in Chemical Biology and Medicine

Ingenol-5,20-acetonide-3-O-angelate (CAS: 87980-68-5) is a semi-synthetic derivative of ingenol, a diterpenoid compound originally isolated from the Euphorbia peplus plant. This compound has garnered significant attention in recent years due to its potent biological activities, particularly in the fields of oncology and dermatology. The compound's unique chemical structure, characterized by the presence of an angelate ester and an acetonide group, contributes to its enhanced stability and bioactivity compared to its parent compound, ingenol mebutate.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of Ingenol-5,20-acetonide-3-O-angelate. One of the key findings is its ability to modulate protein kinase C (PKC) signaling pathways, which play a critical role in cell proliferation, differentiation, and apoptosis. In vitro and in vivo experiments have demonstrated that this compound selectively activates PKCδ and PKCε isoforms, leading to the induction of apoptosis in various cancer cell lines, including melanoma and squamous cell carcinoma.

In addition to its anticancer properties, Ingenol-5,20-acetonide-3-O-angelate has shown promise as a topical treatment for actinic keratosis, a precancerous skin condition. Clinical trials have reported high efficacy rates with minimal adverse effects, making it a viable alternative to existing therapies such as cryotherapy and 5-fluorouracil. The compound's mechanism of action involves the rapid induction of cell death in dysplastic keratinocytes, followed by an immune-mediated clearance of residual lesions.

Another area of active research is the optimization of the compound's formulation to improve its pharmacokinetic profile and reduce systemic exposure. Novel drug delivery systems, including liposomal and nanoparticle-based formulations, are being explored to enhance the targeted delivery of Ingenol-5,20-acetonide-3-O-angelate to tumor tissues while minimizing off-target effects. Preliminary data from these studies suggest that such formulations could significantly improve the therapeutic index of the compound.

Despite these advancements, challenges remain in the clinical translation of Ingenol-5,20-acetonide-3-O-angelate. Issues such as variability in patient response, potential drug resistance, and the need for more comprehensive safety profiles are areas that require further investigation. Ongoing research aims to address these challenges through the development of combination therapies and the identification of biomarkers that can predict treatment response.

In conclusion, Ingenol-5,20-acetonide-3-O-angelate (CAS: 87980-68-5) represents a promising candidate for the treatment of various malignancies and dermatological conditions. Its unique mechanism of action, coupled with ongoing efforts to optimize its delivery and efficacy, positions it as a valuable tool in the arsenal of modern medicine. Future studies are expected to further elucidate its potential applications and solidify its role in clinical practice.